N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[3-(oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C10H14N4O2/c1-2-9(15)11-6-8-12-10(14-13-8)7-4-3-5-16-7/h2,7H,1,3-6H2,(H,11,15)(H,12,13,14)
• InChI Key: QUSCQVYMGSXDHA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=NC(=NN1)C2CCCO2
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol

Description

N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide, also known as OTAA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it an interesting subject for further study.

Mechanism of Action

The mechanism of action of N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide is not fully understood, but it is thought to involve the binding of the compound to specific target molecules in the body. This binding may lead to changes in the activity of these molecules, which in turn can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to modulate the activity of certain ion channels and receptors, which can have a variety of effects on cellular signaling pathways.

Advantages and Limitations for Lab Experiments

N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide has several advantages for use in lab experiments. For example, this compound is relatively easy to synthesize and can be obtained in large quantities. Additionally, this compound has been found to have a wide range of biochemical and physiological effects, making it a useful tool for studying cellular processes. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may have off-target effects that could complicate data interpretation.

Future Directions

There are several possible directions for future research on N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide. One area of interest is the development of more selective compounds that target specific molecules in the body. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular processes. Finally, there may be potential applications for this compound in the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide involves several steps, including the reaction of 2-oxo-1,3-dioxolane with hydrazine hydrate to form 3-(oxolan-2-yl)-1H-1,2,4-triazole-5-carbohydrazide. This intermediate is then reacted with acryloyl chloride to form the final product, this compound.

Scientific Research Applications

N-[[3-(Oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]prop-2-enamide has been studied for its potential use in scientific research, particularly in the fields of biochemistry and pharmacology. This compound has been found to have a number of interesting properties, including the ability to inhibit the activity of certain enzymes and modulate the function of certain receptors.